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Compound of Interest

Compound Name: (Z)-MDL 105519

Cat. No.: B1663836 Get Quote

Technical Support Center: (Z)-MDL 105519
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with (Z)-MDL
105519. The information provided addresses common solubility issues encountered when

preparing aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is (Z)-MDL 105519 and why is its solubility in aqueous buffers a concern?

(Z)-MDL 105519, also known as (E)-3-(2-phenyl-2-carboxyethenyl)-4,6-dichloro-1H-indole-2-

carboxylic acid, is a potent and selective antagonist of the glycine binding site on the N-methyl-

D-aspartate (NMDA) receptor.[1][2] Like many indole-2-carboxylic acid derivatives, it has low

intrinsic aqueous solubility, which can lead to challenges in preparing homogenous solutions for

in vitro and in vivo experiments.[3] This can result in compound precipitation, leading to

inaccurate dosing and unreliable experimental outcomes.

Q2: What is the recommended solvent for making a stock solution of (Z)-MDL 105519?

It is highly recommended to first prepare a stock solution in an organic solvent. Dimethyl

sulfoxide (DMSO) is a commonly used solvent for this purpose.[4] Commercial suppliers often

provide (Z)-MDL 105519 as a solid or as a pre-made solution in DMSO.[4]
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Q3: What is the maximum recommended concentration of DMSO in my final aqueous working

solution?

The final concentration of DMSO in your aqueous buffer should be kept as low as possible to

avoid solvent effects on your experimental system. Typically, a final DMSO concentration of

0.1% to 0.5% is well-tolerated in most cell-based assays. However, the tolerance of your

specific experimental system to DMSO should always be determined empirically by running

appropriate vehicle controls.

Q4: Can I store (Z)-MDL 105519 in an aqueous buffer?

It is not recommended to store (Z)-MDL 105519 in aqueous buffers for extended periods due to

its limited stability and potential for precipitation. Prepare fresh aqueous working solutions from

your organic stock solution immediately before each experiment.

Troubleshooting Guide for Solubility Issues
This guide provides a step-by-step approach to addressing solubility challenges with (Z)-MDL
105519 in aqueous buffers.
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Issue Potential Cause Troubleshooting Steps

Precipitation upon dilution of

DMSO stock in aqueous buffer.

The aqueous solubility of (Z)-

MDL 105519 has been

exceeded.

1. Decrease the final

concentration: Try diluting your

stock solution to a lower final

concentration in the aqueous

buffer. 2. Use a fresh buffer:

Ensure your buffer is properly

prepared and at the correct

pH. 3. Vortex during dilution:

Add the DMSO stock to the

aqueous buffer while vortexing

to promote rapid mixing and

prevent localized high

concentrations that can lead to

precipitation. 4. Warm the

buffer: Gently warming the

aqueous buffer (e.g., to 37°C)

may transiently increase the

solubility of the compound.

However, be mindful of the

temperature stability of (Z)-

MDL 105519 and your

experimental system.

Cloudy or hazy solution after

dilution.

Formation of a fine precipitate

or suspension.

1. Sonication: Briefly sonicate

the solution in a water bath to

help break up any precipitate

and improve dissolution. 2.

Filtration: If sonication is not

effective, you may need to filter

the solution through a 0.22 µm

syringe filter to remove any

undissolved compound. Note

that this will reduce the actual

concentration of the compound

in your working solution.
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Inconsistent experimental

results.

Inhomogeneous solution or

compound degradation.

1. Prepare fresh solutions:

Always prepare your aqueous

working solution fresh for each

experiment from a well-

maintained stock solution. 2.

Protect from light: Store stock

solutions in light-protected

vials. 3. Minimize freeze-thaw

cycles: Aliquot your DMSO

stock solution into smaller

volumes to avoid repeated

freeze-thaw cycles.

Experimental Protocols
Preparation of a (Z)-MDL 105519 Stock Solution in DMSO

Weighing the Compound: Carefully weigh the desired amount of (Z)-MDL 105519 powder in

a suitable vial.

Adding DMSO: Add the appropriate volume of high-purity DMSO to achieve the desired

stock concentration (e.g., 10 mM).

Dissolving the Compound: Vortex the solution until the compound is completely dissolved.

Gentle warming (e.g., 37°C) and/or brief sonication may be used to aid dissolution if

necessary.

Storage: Store the DMSO stock solution at -20°C or -80°C in tightly sealed, light-protected

aliquots.

Preparation of an Aqueous Working Solution
Buffer Preparation: Prepare the desired aqueous buffer (e.g., PBS, HEPES-buffered saline)

and ensure it is at the desired pH and temperature for your experiment.

Dilution: While vortexing the aqueous buffer, add the required volume of the (Z)-MDL 105519
DMSO stock solution to achieve the final desired concentration. Ensure the final DMSO
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concentration is compatible with your experimental system.

Inspection: Visually inspect the solution for any signs of precipitation or cloudiness. If the

solution is not clear, refer to the troubleshooting guide.

Immediate Use: Use the freshly prepared aqueous working solution immediately in your

experiment.

Visualizations
NMDA Receptor Signaling Pathway

NMDA Receptor
Downstream Effect

NR1

Glycine Site

NR2

Glutamate Site

Channel Opening

Glutamate
Binds

Glycine

Binds

(Z)-MDL 105519 Blocks Ca²+ Influx

Click to download full resolution via product page

Caption: Antagonistic action of (Z)-MDL 105519 on the NMDA receptor.

Experimental Workflow for Preparing Aqueous Solutions
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Caption: Workflow for preparing aqueous solutions of (Z)-MDL 105519.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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